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Compound of Interest

Compound Name:
Magnesium citrate tribasic

nonahydrate

Cat. No.: B12039096

Get Quote

) in Metabolic Assays and Halide-Sensitive Systems.

Executive Summary
Magnesium Citrate Tribasic Nonahydrate is a specialized salt often overlooked in favor of

Magnesium Chloride (

) or Magnesium Sulfate (

). While standard magnesium sources are ubiquitous in molecular biology (e.g., PCR),
Magnesium Citrate Tribasic offers a unique stoichiometric advantage for specific metabolic
enzymes—particularly ATP-Citrate Lyase (ACLY)—and systems requiring halide-free
environments.

This guide addresses the physicochemical challenges of this compound (specifically its

solubility profile) and provides a validated protocol for its use as a dual-source reagent

(Substrate + Cofactor) in metabolic flux analysis.
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Chemical Profile[1][2][3]
Compound: Magnesium Citrate Tribasic Nonahydrate[1][2][3]

Formula:

[4][5]

Molecular Weight: 613.25 g/mol [1][3][4][5][6]

Magnesium Content: ~11.9% (Elemental)

Stoichiometry: 3 moles of

per 2 moles of Citrate

.[7]

The "Trojan Horse" Mechanism: Activator vs. Inhibitor
The use of this salt requires a nuanced understanding of enzymology.

As an Activator: For enzymes like ATP-Citrate Lyase (ACLY), the Mg-Citrate complex acts as

the substrate. The enzyme requires both the metal cofactor (

) to stabilize the ATP phosphate groups and the citrate molecule for cleavage.

As an Inhibitor: In glycolysis, free citrate is a potent allosteric inhibitor of

Phosphofructokinase (PFK). Therefore, this salt must be used with precision in crude lysates

to avoid inadvertent pathway shutdown.

Solubility Constraints (The Critical Variable)
Unlike ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-

inserted">

, Magnesium Citrate Tribasic is sparingly soluble in water (~20 mg/mL or 2% w/v at 25°C) due
to the polymeric nature of magnesium citrate complexes in neutral solution. It dissolves readily
in dilute acid.[5]
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Implication: You cannot make a high-concentration neutral stock (e.g., 1M) as you would with

. Protocols must accommodate lower stock concentrations or acidic preparation followed by
in-assay buffering.

Visualizing the Reaction Dynamics
The following diagram illustrates the equilibrium dynamics when introducing Magnesium Citrate

Tribasic into an enzymatic system.
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Caption: Figure 1: Dissociation and functional divergence of Magnesium Citrate Tribasic. Note

the bifurcation between activation (ACLY) and inhibition (PFK).

Application Protocol: ATP-Citrate Lyase (ACLY)
Kinetic Assay[10][11]
Objective: To measure ACLY activity using Magnesium Citrate Tribasic as a standardized

source of substrate and cofactor, eliminating chloride ions which can interfere with specific

downstream mass spectrometry applications.

Principle:

Reagent Preparation
Critical Step: Stock Solution Preparation Attempting to dissolve this salt directly in pH 7.5 buffer

will result in precipitation.
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Target Stock: 20 mM Magnesium Citrate Tribasic (Yields 60 mM

and 40 mM Citrate).

Weighing: Weigh 122.6 mg of Magnesium Citrate Tribasic Nonahydrate.

Solubilization: Add to 8 mL of ultrapure water. It will remain cloudy.

Acidification: Dropwise add 1N HCl while stirring until the solution clears (approx pH 3-4).

Volume Adjustment: Bring final volume to 10 mL with water.

Usage: When added to the reaction buffer (typically 100mM Tris, pH 8.0), the small volume

of acid will be neutralized by the buffer capacity, bringing the citrate/Mg to physiological pH.

Experimental Workflow

Step Component
Volume (

)
Final Conc. Notes

1. Buffer
Tris-HCl (pH 8.0,

200 mM)
50 100 mM

High capacity to

neutralize stock

acid.

2. Reducing

Agent
DTT (100 mM) 10 10 mM

Protects enzyme

thiols.

3.

Cofactor/Substra

te

Mg-Citrate Stock

(20 mM)
10 2 mM Salt

Provides 6mM

Mg, 4mM Citrate.

4. Co-Substrate
Coenzyme A (10

mM)
3 300 Essential

acceptor.

5. Energy Source ATP (100 mM) 5 5 mM

6. Enzyme
Recombinant

ACLY
Variable ~0.5 Initiate reaction

last.

7. Water Ultrapure To 100 -
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Detection Method: This reaction is typically coupled with Malate Dehydrogenase (MDH) and

NADH.[8]

Add MDH (10 U) and NADH (0.2 mM) to the mixture.

Monitor decrease in Absorbance at 340 nm (Oxidation of NADH to

as Oxaloacetate is converted to Malate).[8]

Secondary Application: Halide-Free Buffer Systems
In scenarios where Chloride (

) or Sulfate (

) ions inhibit enzymatic turnover or interfere with silver-based staining/detection, Magnesium
Citrate Tribasic is the reagent of choice.

Protocol for Halide-Free Wash Buffer (e.g., for sensitive Immunoprecipitation):

Composition: 20 mM Tris-Acetate (pH 7.5), 5 mM Magnesium Citrate.

Preparation:

Dissolve Mg-Citrate Tribasic using the acidification method (see 4.1).

Use Acetic Acid to adjust pH of the Tris base, rather than HCl.

Result: A completely halide-free buffer system stabilizing Mg-dependent protein

interactions.

Troubleshooting & FAQs
Q: My stock solution precipitated after 24 hours. A: Magnesium citrate complexes are

thermodynamically prone to polymerization. Recommendation: Prepare stocks fresh daily or

store at pH < 4.0. Do not neutralize the stock until it enters the buffered reaction mix.

Q: Can I use this for PCR? A:Generally No. While Taq polymerase requires
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, the high concentration of citrate (released at a 2:3 ratio) can chelate the magnesium too
aggressively or inhibit the polymerase directly. Use Magnesium Acetate for halide-free PCR
instead.

Q: Why use Tribasic over Dibasic? A: The Tribasic form (

) has a higher magnesium-to-citrate ratio (1.5 : 1) compared to Dibasic (

). This is advantageous when you need to maximize

availability while keeping the total organic load (citrate) lower relative to the metal content.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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